![molecular formula C20H14ClNO5 B5909522 3-[5-(2-chloro-4-nitrophenyl)-2-furyl]-1-(4-methoxyphenyl)-2-propen-1-one](/img/structure/B5909522.png)
3-[5-(2-chloro-4-nitrophenyl)-2-furyl]-1-(4-methoxyphenyl)-2-propen-1-one
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Overview
Description
3-[5-(2-chloro-4-nitrophenyl)-2-furyl]-1-(4-methoxyphenyl)-2-propen-1-one, also known as CNFP, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.
Scientific Research Applications
3-[5-(2-chloro-4-nitrophenyl)-2-furyl]-1-(4-methoxyphenyl)-2-propen-1-one has been studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, this compound has been found to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. In agriculture, this compound has been investigated for its potential use as a pesticide due to its insecticidal and fungicidal activities. In materials science, this compound has been studied for its ability to act as a fluorescent probe for the detection of metal ions.
Mechanism of Action
The mechanism of action of 3-[5-(2-chloro-4-nitrophenyl)-2-furyl]-1-(4-methoxyphenyl)-2-propen-1-one varies depending on its application. In medicine, this compound has been found to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are involved in the inflammatory and metastatic processes of cancer. In agriculture, this compound has been shown to disrupt the cell membranes of insects and fungi, leading to their death. In materials science, this compound acts as a fluorescence probe by binding to metal ions and exhibiting a change in fluorescence intensity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects depending on its application. In medicine, this compound has been found to reduce inflammation, inhibit cancer cell growth and invasion, and exhibit antibacterial activity. In agriculture, this compound has been shown to have insecticidal and fungicidal activities. In materials science, this compound has been found to exhibit fluorescence properties in the presence of metal ions.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[5-(2-chloro-4-nitrophenyl)-2-furyl]-1-(4-methoxyphenyl)-2-propen-1-one in lab experiments is its versatility in different applications. However, one limitation is the potential toxicity of this compound, which may require careful handling and disposal.
Future Directions
There are several future directions for the study of 3-[5-(2-chloro-4-nitrophenyl)-2-furyl]-1-(4-methoxyphenyl)-2-propen-1-one. In medicine, further research could focus on the development of this compound-based drugs for the treatment of inflammatory diseases, cancer, and bacterial infections. In agriculture, research could be directed towards the development of this compound-based pesticides with improved efficacy and reduced toxicity. In materials science, future studies could explore the use of this compound as a sensor for the detection of metal ions in environmental and biological samples.
Synthesis Methods
3-[5-(2-chloro-4-nitrophenyl)-2-furyl]-1-(4-methoxyphenyl)-2-propen-1-one can be synthesized through the reaction between 2-chloro-4-nitrobenzaldehyde and 4-methoxybenzaldehyde in the presence of a base such as potassium carbonate and a catalyst such as piperidine. The resulting product is then treated with furfural and propionic acid to obtain this compound.
Properties
IUPAC Name |
(E)-3-[5-(2-chloro-4-nitrophenyl)furan-2-yl]-1-(4-methoxyphenyl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14ClNO5/c1-26-15-5-2-13(3-6-15)19(23)10-7-16-8-11-20(27-16)17-9-4-14(22(24)25)12-18(17)21/h2-12H,1H3/b10-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEMNELPQBCAPIG-JXMROGBWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)C=CC2=CC=C(O2)C3=C(C=C(C=C3)[N+](=O)[O-])Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)C(=O)/C=C/C2=CC=C(O2)C3=C(C=C(C=C3)[N+](=O)[O-])Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14ClNO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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